Cas no 1805199-35-2 (2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde
• CAS No: 1805199-35-2
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4886691
• Update Time: 2025-05-26

2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-7(9)6-5(13)1-3(10)4(2-12)11-6/h1-2,7,13H
• InChI Key： SNSHICAAIWMACC-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C(F)F)C(=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde

Research Brief on 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde (CAS: 1805199-35-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of halogenated pyridine derivatives, particularly 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde (CAS: 1805199-35-2), as versatile intermediates in drug discovery and development. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention due to its potential applications in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. The following brief synthesizes the latest research findings and contextualizes its role in contemporary pharmaceutical research.

The structural features of 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde make it a valuable scaffold for designing enzyme inhibitors and receptor modulators. Recent studies have explored its utility in the synthesis of kinase inhibitors, where the iodine atom serves as a handle for further functionalization via cross-coupling reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a novel series of EGFR inhibitors, showing promising activity against resistant mutations. The difluoromethyl group, known for its metabolic stability and lipophilicity, enhances the pharmacokinetic properties of derived compounds.

In addition to its role in oncology, this compound has been investigated as a precursor for antimicrobial agents. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its use in developing pyridine-based analogs with potent activity against multidrug-resistant bacterial strains. The aldehyde functionality enables facile condensation reactions, facilitating the rapid generation of diverse chemical libraries for high-throughput screening. Researchers emphasized the compound's compatibility with modern synthetic methodologies, such as flow chemistry and photoredox catalysis, to optimize yield and selectivity.

Mechanistic studies have further elucidated the compound's reactivity profile. Nuclear magnetic resonance (NMR) and X-ray crystallography data reveal that the 3-hydroxy and 6-aldehyde groups participate in intramolecular hydrogen bonding, stabilizing conformations critical for target binding. Computational modeling, as discussed in a 2023 ACS Omega paper, predicts low energy barriers for nucleophilic attacks at the aldehyde carbon, supporting its utility in one-pot multicomponent reactions. These insights are driving innovations in fragment-based drug design, where the scaffold serves as a "molecular glue" to optimize protein-ligand interactions.

Despite its promise, challenges remain in scaling up its synthesis and minimizing byproducts during iodination steps. Recent patents (e.g., WO2023124567) address these issues by proposing improved catalytic systems and purification protocols. Industry reports also note growing demand for this compound in contract research organizations (CROs), reflecting its expanding role in preclinical pipelines. Future research directions include exploring its enantioselective transformations and applications in radiopharmaceuticals, leveraging the iodine-125 isotope for imaging and therapy.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-6-carboxaldehyde (CAS: 1805199-35-2) exemplifies the convergence of synthetic chemistry and drug discovery. Its multifunctional architecture, coupled with recent methodological breakthroughs, positions it as a key player in next-generation therapeutics. Ongoing studies will likely uncover new dimensions of its utility, particularly in addressing unmet medical needs through rational drug design.